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Compound of Interest

Compound Name: ACY-957

Cat. No.: B1379075 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling ACY-957. The following procedures

are based on best practices for handling potent, hazardous chemical compounds in a

laboratory setting.

Chemical Identifier:

Name: ACY-957

CAS Number: 1609389-52-7[1]

Molecular Formula: C24H23N5OS[1]

Molecular Weight: 429.54 g/mol [1]

Immediate Safety Recommendations
Personal Protective Equipment (PPE) is critical to ensure safety when handling ACY-957. It

acts as a primary barrier against potential exposure through inhalation, skin contact, or

splashing.[2][3]

Recommended Personal Protective Equipment (PPE):
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be removed and

disposed of immediately after

handling the compound.

Gown

Disposable, low-permeability

fabric with a solid front and

long sleeves.[4]

Protects the body from spills

and contamination. Cuffs

should be tucked under the

outer pair of gloves.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects the eyes from

splashes, sprays, and droplets

of the compound.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the solid

compound to prevent

inhalation of aerosolized

particles.[2]

Minimizes the risk of

respiratory exposure,

especially when weighing or

transferring the powder form.
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Operational Handling Procedures
Adherence to standard operating procedures is crucial for minimizing exposure risk and

ensuring experimental integrity.

Preparation and Handling Workflow:

Designated Area: All handling of ACY-957, especially in its solid form, should be conducted

in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to

control for potential inhalation exposure.[2]

Personal Protective Equipment (PPE) Donning: Before entering the designated handling

area, don all required PPE in the correct order (gown, then mask/respirator, then eye

protection, then inner gloves, and finally outer gloves over the gown cuffs).

Compound Weighing and Reconstitution:
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Handle the solid form of ACY-957 with care to avoid generating dust.

Use appropriate tools (e.g., spatulas) for transfer.

For reconstitution, ACY-957 is soluble in DMSO.[1][5] Prepare stock solutions in a well-

ventilated area.

Experimental Use: When using solutions of ACY-957, continue to wear all recommended

PPE. Avoid direct contact with skin and eyes.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent.

PPE Doffing: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. The outer gloves should be removed first and disposed of as hazardous

waste.
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Storage and Disposal Plan
Proper storage and disposal are essential for maintaining the integrity of the compound and

ensuring the safety of all laboratory personnel.
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Storage:

Solid Form: Store the solid powder at -20°C for up to 3 years.[5]

In Solvent: Store stock solutions at -80°C for up to 2 years, or at -20°C for up to 1 year.[5][6]

General: Avoid repeated freeze-thaw cycles.[5][6] Aliquot stock solutions for single or short-

term use.

Disposal: All waste materials contaminated with ACY-957, including empty vials, pipette tips,

gloves, gowns, and excess solutions, must be disposed of as hazardous chemical waste.

Follow all institutional, local, and national regulations for hazardous waste disposal. It is the

responsibility of the waste generator to properly characterize and dispose of all waste

materials.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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